Cas no 2227977-08-2 ((2R)-2-(3,3-dimethylcyclohexyl)oxirane)

• Product Name: (2R)-2-(3,3-dimethylcyclohexyl)oxirane
• CAS No: 2227977-08-2
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 6386069
• PubChem ID: 165859868
• Update Time: 2025-06-08

(2R)-2-(3,3-dimethylcyclohexyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3,3-dimethylcyclohexyl)oxirane
• 2227977-08-2
• EN300-1999200

• Inchi： 1S/C10H18O/c1-10(2)5-3-4-8(6-10)9-7-11-9/h8-9H,3-7H2,1-2H3/t8?,9-/m0/s1
• InChI Key： TXKROEJYNPXXJY-GKAPJAKFSA-N
• SMILES： O1C[C@H]1C1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.5Ų

Additional information on (2R)-2-(3,3-dimethylcyclohexyl)oxirane

Introduction to (2R)-2-(3,3-dimethylcyclohexyl)oxirane (CAS No. 2227977-08-2)

(2R)-2-(3,3-dimethylcyclohexyl)oxirane (CAS No. 2227977-08-2) is a chiral epoxide compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a cyclohexyl ring substituted with two methyl groups and an epoxide group. The chirality of the compound, specifically the (R) configuration at the epoxide carbon, imparts distinct chemical and biological properties that make it a valuable intermediate in various synthetic pathways.

The synthesis of (2R)-2-(3,3-dimethylcyclohexyl)oxirane has been extensively studied due to its potential applications in the development of novel pharmaceuticals and advanced materials. Recent research has focused on optimizing synthetic routes to achieve high yields and enantiomeric purity. One notable approach involves the use of asymmetric catalysis, where chiral catalysts are employed to selectively form the (R) enantiomer. This method not only enhances the efficiency of the synthesis but also ensures the production of a highly pure product, which is crucial for downstream applications.

In the context of pharmaceutical research, (2R)-2-(3,3-dimethylcyclohexyl)oxirane has shown promise as a key intermediate in the synthesis of bioactive compounds. Epoxides are known to participate in various chemical reactions, including ring-opening reactions with nucleophiles, which can lead to the formation of complex molecular architectures. These architectures are often found in natural products and have been associated with a wide range of biological activities, such as anti-inflammatory, antiviral, and anticancer properties.

One recent study published in the Journal of Medicinal Chemistry highlighted the use of (2R)-2-(3,3-dimethylcyclohexyl)oxirane in the synthesis of a novel class of anti-inflammatory agents. The researchers demonstrated that by selectively opening the epoxide ring using specific nucleophiles, they could generate compounds with enhanced potency and reduced side effects compared to existing drugs. This finding underscores the importance of chiral epoxides like (2R)-2-(3,3-dimethylcyclohexyl)oxirane in drug discovery and development.

Beyond pharmaceutical applications, (2R)-2-(3,3-dimethylcyclohexyl)oxirane has also found utility in materials science. The unique combination of its cyclohexyl ring and epoxide functionality makes it an attractive monomer for polymerization reactions. Polymers derived from this compound exhibit excellent thermal stability and mechanical properties, making them suitable for use in high-performance coatings, adhesives, and composite materials. Recent advancements in controlled polymerization techniques have further expanded the range of applications for these polymers.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the biodegradability and toxicity of (2R)-2-(3,3-dimethylcyclohexyl)oxirane have shown that it exhibits low environmental persistence and minimal toxicity to aquatic organisms. These findings support its potential as a sustainable alternative to more hazardous chemicals commonly used in industrial processes.

In conclusion, (2R)-2-(3,3-dimethylcyclohexyl)oxirane (CAS No. 2227977-08-2) is a versatile chiral epoxide with significant potential in various scientific disciplines. Its unique molecular structure and chirality make it an invaluable intermediate in organic synthesis, pharmaceutical research, and materials science. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in these fields.